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Compound of Interest

Compound Name:
5-Chloro-2-fluorobenzenesulfonyl

chloride

CAS No.: 351003-49-1

Cat. No.: B1350638

Get Quote

An In-Depth Technical Guide to the Safe Handling of 5-Chloro-2-fluorobenzenesulfonyl
Chloride

As Senior Application Scientists, our primary objective extends beyond mere synthesis to

encompass a foundational understanding of reagent safety and reactivity. 5-Chloro-2-
fluorobenzenesulfonyl chloride is a key building block in medicinal chemistry, valued for its

utility in constructing sulfonamide linkages.[1] However, its utility is matched by its hazardous

nature. This guide provides an in-depth, experience-driven perspective on its safe handling,

moving beyond rote recitation of safety data sheet (SDS) points to explain the chemical

causality behind the required protocols.

Compound Identity and Physicochemical Properties
A thorough understanding of a reagent's physical properties is the bedrock of a reliable

experimental risk assessment. 5-Chloro-2-fluorobenzenesulfonyl chloride is a solid at room

temperature, which can mitigate the risks associated with inhalation compared to a volatile
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liquid.[2][3] However, its low melting point means it can easily become a hazardous liquid if

heated.[2][3][4]

Property Value Source

CAS Number 351003-49-1 [2][4][5]

Molecular Formula C₆H₃Cl₂FO₂S [2][4][5]

Molecular Weight 229.06 g/mol [2][4][5]

Appearance White to off-white solid [2][3]

Melting Point 41-44 °C [2][3][4]

Boiling Point 283.6 ± 25.0 °C (Predicted) [3]

Sensitivity Moisture Sensitive [3][6]

Hazard Identification and Risk Assessment: The
Chemistry of Corrosivity
The primary hazard associated with 5-Chloro-2-fluorobenzenesulfonyl chloride is its severe

corrosivity.[2][6][7] This is not an arbitrary classification; it is a direct consequence of the

sulfonyl chloride functional group's high reactivity, particularly towards nucleophiles like water.

Upon contact with moisture—be it atmospheric humidity or water in biological tissues—the

sulfonyl chloride undergoes rapid hydrolysis. This reaction liberates hydrochloric acid (HCl) and

5-chloro-2-fluorobenzenesulfonic acid, both of which are highly corrosive and cause severe

chemical burns.[7][8] This reactivity is also responsible for the supplemental hazard "EUH014:

Reacts violently with water."[2][7]
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GHS Classification Details Source

Pictogram GHS05 (Corrosion) [2]

Signal Word Danger [2][6][7]

Hazard Statement (H-Code)
H314: Causes severe skin

burns and eye damage.
[2][6]

Supplemental Hazard
EUH014: Reacts violently with

water.
[2]

Precautionary Statements

P260, P280,

P303+P361+P353,

P304+P340,

P305+P351+P338, P310,

P405, P501

[2][9]

Understanding this mechanism is critical for the drug development professional. Uncontrolled

hydrolysis during a reaction can not only destroy the desired product but also generate

significant amounts of corrosive byproducts, leading to pressure buildup and potential reactor

failure.

Safe Handling and Exposure Control Protocol
A self-validating safety protocol is one where every step is designed to mitigate a known,

specific risk. The following workflow is designed for handling 5-Chloro-2-
fluorobenzenesulfonyl chloride in a research and development setting.

Experimental Workflow Diagram
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Diagram 1: Safe Handling Workflow

1. Prepare Work Area
- Ensure fume hood is certified.

- Remove all water sources.
- Prepare inert gas line.

2. Don Personal Protective Equipment (PPE)
- 100% cotton lab coat.

- Chemical splash goggles AND face shield.
- Heavy-duty nitrile or butyl rubber gloves.

3. Weigh Compound
- Use a weigh boat on a balance inside the fume hood.

- Handle with plastic or PTFE-coated spatulas.
- Keep container tightly sealed when not in use.

4. Perform Reaction
- Add reagent under inert atmosphere (N2 or Ar).

- Use dry solvents and glassware.
- Maintain temperature control.

5. Quench & Workup
- Carefully and slowly add reaction mixture to a well-stirred, cold quenching solution (e.g., ice/bicarbonate).

- Vent any gas evolution.

6. Decontamination & Cleanup
- Rinse empty containers with an appropriate organic solvent.

- Quench rinsate before disposal.
- Wipe down work area.

Click to download full resolution via product page

Caption: Diagram 1: Step-by-step workflow for the safe laboratory handling of 5-Chloro-2-
fluorobenzenesulfonyl chloride.

Step-by-Step Methodology
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Preparation and Environment Control:

Causality: The compound's extreme moisture sensitivity necessitates a controlled

environment.[3][6]

Protocol:

1. Verify that the chemical fume hood has a valid certification.

2. Remove all water, aqueous solutions, and unnecessary materials from the fume hood.

3. Prepare a nitrogen or argon gas line for creating an inert atmosphere.

4. Ensure a Class ABC or dry chemical fire extinguisher is accessible.[6]

5. Locate the nearest safety shower and eyewash station.

Personal Protective Equipment (PPE):

Causality: The H314 classification demands robust protection against skin and eye

contact.[2][6] Standard PPE is insufficient.

Protocol:

1. Body: Wear a 100% cotton lab coat, fully fastened. Synthetic blends can melt and

adhere to skin during a chemical fire.

2. Eyes/Face: Wear chemical splash goggles conforming to EN166 or NIOSH standards.

Crucially, wear a full-face shield over the goggles.[2] The sulfonyl chloride can be a fine

powder that can bypass goggles.

3. Hands: Wear heavy-duty nitrile or butyl rubber gloves. Double-gloving is recommended.

Inspect gloves for any signs of degradation or puncture before use.

4. Respiratory: For weighing operations or where dust may be generated, a NIOSH-

approved respirator with P3 (particulate) cartridges is required.[2]

Handling and Storage:
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Causality: Preventing inadvertent contact with moisture and other incompatible materials

is paramount for safe storage and use.

Protocol:

1. Store the container under an inert atmosphere (argon or nitrogen) at 2-8°C.[3][5]

2. When weighing, perform the operation entirely within the fume hood. Use disposable

weigh boats.

3. Use only plastic, glass, or PTFE-coated spatulas. Metal spatulas can be corroded by

the acidic byproducts.

4. Keep the container tightly sealed at all times when not in use.

Emergency Procedures: A Decision-Based
Approach
In the event of an exposure or spill, a clear, logical decision-making process is vital.

Emergency Response Decision Tree

Diagram 2: Emergency Response Protocol

Emergency Event

Spill Skin Contact Eye Contact Inhalation

Small Spill (<10g)
- Cover with dry sand or vermiculite.
- Scoop into a labeled, dry container.

- Decontaminate area.

Small?

Large Spill (>10g)
- Evacuate immediate area.
- Alert supervisor and EH&S.
- Prevent entry into drains.
- Await trained responders.

Large?

1. Immediately remove contaminated clothing.
2. Rinse skin with copious water for 15-20 mins.

3. Use safety shower if necessary.
4. Seek immediate medical attention.

1. Immediately flush eyes at eyewash station for 15-20 mins.
2. Forcibly hold eyelids open.

3. Remove contact lenses if possible.
4. Seek immediate medical attention.

1. Move person to fresh air.
2. If breathing is difficult, give oxygen.

3. Call for immediate medical assistance.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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